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Electronic Configuration and Oxidation State of Arsenic

The table below summarizes the foundational atomic structure of arsenic that dictates its chemical behavior.

Property Description

Atomic Number 33 [1]

Total Electron Configuration 1s² 2s² 2p⁶ 3s² 3p⁶ 3d¹⁰ 4s² 4p³ [1]

Valence Electron Configuration 4s² 4p³ [1] [2]

Number of Valence Electrons 5 [1] [3] [2]

Common Oxidation States +3, +5 [1] [3]

Arsenic (As) has five valence electrons. In its +5 oxidation state, arsenic is considered to have lost all five

of these valence electrons. This results in a stable, full valence shell, analogous to the noble gas

configuration of krypton [1] [3]. In the compound As₂S₅, this +5 state is confirmed, leading to its name

arsenic(V) sulfide [4] [5].
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Properties and Synthesis of Arsenic Pentasulfide
(As₂S₅)

The following table summarizes key characteristics of As₂S₅.

Property Description

Chemical Formula As₂S₅ [4] [5]

Molar Mass 310.14 g·mol⁻¹ [4]

Appearance Vivid, dark orange, opaque crystals [4]

Melting Point 300°C (minimum) [4] [5]

Boiling Point/Decomposition Decomposes at ~500°C [4] [5]

Arsenic Oxidation State +5 [4] [5]

Elemental Composition Arsenic (As): 48.31%, Sulfur (S): 51.69% [5]

Detailed Synthesis Protocol

The standard laboratory method for preparing As₂S₅ is through precipitation from a solution of an As(V) salt

[4].

Primary Method (Precipitation): An acidic solution of a soluble As(V) salt (e.g., arsenic acid) is

treated with hydrogen sulfide gas (H₂S). This reaction leads to the formation of As₂S₅ as a solid
precipitate [4].

Alternative Method (Fusion and Reprecipitation): A mixture of elemental arsenic and sulfur is
heated until fused. The resulting mass is then extracted with an ammonia solution (which dissolves

the arsenic sulfide), and the pentasulfide is reprecipitated at low temperature by adding hydrochloric
acid (HCl) [4].

Key Chemical Reactions
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As₂S₅ undergoes characteristic reactions that are important for understanding its chemical behavior:

Hydrolysis: When reacted with boiling water, As₂S₅ hydrolyzes to produce arsenous acid, sulfur, and
hydrogen sulfide [4].

Reaction: As₂S₅ + 6 H₂O → 2 H₃AsO₃ + 2 S + 3 H₂S
Reaction with Sulfide Ions: In alkaline solutions of alkali metal sulfides (e.g., Na₂S), As₂S₅ dissolves

to form the thioarsenate anion [AsS₄]³⁻, which contains As(V) centers [4].

Experimental Workflow for Preparation and Analysis

The diagram below illustrates the primary experimental pathway for synthesizing As₂S₅.

Start: Soluble As(V) Salt Solution
(e.g., in acidic media)

Bubble H₂S Gas
into the solution

Formation of
As₂S₅ Precipitate

Filter and Wash
 the solid product

Dry Precipitate
under appropriate conditions

End: Pure As₂S₅

(Dark Orange Crystals)

Click to download full resolution via product page

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 5 Tech Support

https://en.m.wikipedia.org/wiki/As2S5
https://en.m.wikipedia.org/wiki/As2S5
https://www.smolecule.com/products/s613335?utm_src=pdf-body-img
https://www.smolecule.com/products/s613335?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Synthesis of As₂S₅ via precipitation

Experimental Notes

Safety Consideration: All procedures must be conducted in a well-ventilated fume hood. Arsenic
compounds are highly toxic [1] and hydrogen sulfide is a hazardous gas. Appropriate personal

protective equipment (PPE) including gloves and lab coat is mandatory.
Characterization: The resulting product can be identified by its characteristic dark orange color [4]

and through analytical techniques like energy-dispersive X-ray spectroscopy (EDS) to confirm the
As:S ratio, which should be close to 2:5 [5] [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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